Orthogonal Bifunctional Reactivity: Aryl Bromide (Csp²–Br) Versus Alkyl Bromide (Csp³–Br) in a Single Framework
3-Bromo-5-(3-bromopropyl)pyridine is the only compound among its closest four analogs that simultaneously presents one aryl bromide and one primary alkyl bromide in a single pyridine-based scaffold. 3-(3-Bromopropyl)pyridine lacks the aryl bromide entirely (0 aryl Br sites), while 3,5-dibromopyridine lacks any alkyl bromide (0 alkyl Br sites) . The 2-bromo positional isomer, 2-bromo-5-(3-bromopropyl)pyridine, possesses both bromine types but differs critically in the position of the aryl bromide on the pyridine ring (C2 vs C3), which alters its electronic environment and reactivity in palladium-catalyzed cross-coupling . The 3-bromo-5-(n-propyl)pyridine analog (CAS 1314356-70-1) bears no terminal halide at all, rendering it unreactive toward nucleophilic displacement . This orthogonal bifunctionality enables the target compound to serve as a single-intermediate platform for sequential diversification: Suzuki–Miyaura coupling at the aryl bromide followed by nucleophilic substitution at the alkyl bromide, or vice versa, without protecting group manipulation [1].
| Evidence Dimension | Number and type of reactive halide sites |
|---|---|
| Target Compound Data | 2 bromine sites: 1 aryl Csp²–Br (3-position) + 1 alkyl Csp³–Br (propyl terminus) |
| Comparator Or Baseline | 3-(3-Bromopropyl)pyridine: 1 alkyl Br only; 3,5-Dibromopyridine: 2 aryl Br only; 3-Bromo-5-(n-propyl)pyridine: 1 aryl Br only |
| Quantified Difference | Target compound provides 2 orthogonal reactive handles vs. 1 reactive handle in each comparator; unique combination of Csp²–Br and Csp³–Br not present in any single comparator |
| Conditions | Structural analysis based on molecular formula, SMILES (BrCCCc1cncc(Br)c1), and vendor specifications |
Why This Matters
For procurement decisions in multi-step medicinal chemistry campaigns, a building block with two orthogonal reactive sites reduces step count, eliminates protecting group chemistry, and accelerates SAR exploration compared to single-handle alternatives.
- [1] Trecourt, F.; Breton, G.; Bonnet, V.; Marsais, F.; Queguiner, G. New Syntheses of Substituted Pyridines via Bromine–Magnesium Exchange. Tetrahedron 2000, 56, 1349–1360. View Source
